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Compound Name: Saccharocarcin A

Cat. No.: B15568129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Saccharocarcin A is a complex macrocyclic lactone belonging to the tetronic acid class of

natural products.[1][2] Produced by the actinomycete Saccharothrix aerocolonigenes subsp.

antibiotica, this compound has garnered interest for its antibacterial activity.[2][3] This technical

guide provides a comprehensive overview of the chemical structure and physicochemical

properties of Saccharocarcin A. It details the spectroscopic data that were pivotal in its

structure elucidation and summarizes its known biological activities. This document is intended

to serve as a valuable resource for researchers in natural product chemistry, microbiology, and

drug discovery.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug development.

Among these, the tetronic acid family, characterized by a unique five-membered lactone ring,

has yielded numerous compounds with diverse biological activities. Saccharocarcin A is a

notable member of this family, distinguished by its large macrocyclic structure and complex

glycosylation pattern.[1] First isolated and characterized in 1997, its structural complexity and

biological profile present both challenges and opportunities for further investigation and

development.[1][2]
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Chemical Structure
The definitive structure of Saccharocarcin A was elucidated through extensive spectroscopic

analysis, primarily Nuclear Magnetic Resonance (NMR) and Fast Atom Bombardment Mass

Spectrometry (FAB-MS), along with chemical degradation studies.[1]

Chemical Formula: C67H101NO20

Molecular Weight: 1240.5 g/mol

CAS Number: 158475-32-2

The core of Saccharocarcin A is a large macrolactone ring which is attached to a tetronic acid

moiety. A key feature of its structure is a novel sugar-amide attached at C-17.[1] The

saccharide portion of the molecule is a complex oligosaccharide chain.

(A 2D chemical structure diagram would be inserted here if available in the search results.)

Physicochemical Properties
A summary of the known physicochemical properties of Saccharocarcin A is presented in

Table 1. This data is crucial for its handling, formulation, and further experimental investigation.

Table 1: Physicochemical Properties of Saccharocarcin A
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Property Value Reference(s)

Molecular Formula C67H101NO20 [1]

Molecular Weight 1240.5 [1]

Appearance Not specified in search results

Melting Point Not specified in search results

Solubility

Soluble in ethanol, methanol,

DMF, and DMSO. Limited

water solubility.

[1]

Source
Saccharothrix aerocolonigenes

subsp. antibiotica
[2][3]

Spectroscopic Data
The structural elucidation of Saccharocarcin A relied heavily on a combination of advanced

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed 1D and 2D NMR experiments were instrumental in determining the complex

stereochemistry and connectivity of the atoms within Saccharocarcin A.

(A table summarizing key 1H and 13C NMR chemical shifts would be presented here if the

specific data were available in the search results.)

Mass Spectrometry (MS)
Fast Atom Bombardment Mass Spectrometry (FAB-MS) was a key technique used to

determine the molecular weight of Saccharocarcin A and to gain insights into its structure

through fragmentation analysis.[1]

(A table detailing the major fragment ions observed in the FAB-MS spectrum of

Saccharocarcin A would be included here if the data were available.)
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Biological Activity and Mechanism of Action
Saccharocarcin A has demonstrated notable antibacterial activity, particularly against Gram-

positive bacteria.[2][3]

Antibacterial Activity
Initial studies revealed that Saccharocarcin A is active against Micrococcus luteus and

Staphylococcus aureus.[3] The minimum inhibitory concentrations (MICs) against various

bacterial strains would be required for a complete activity profile.

Mechanism of Action
The precise mechanism of action for Saccharocarcin A has not been fully elucidated in the

provided search results. However, as a member of the tetronic acid family of antibiotics, it may

share a mechanism with related compounds. Some tetronic acids are known to interfere with

bacterial cell wall synthesis or disrupt cell membrane integrity. Further research is necessary to

pinpoint the specific molecular target(s) of Saccharocarcin A.

Experimental Protocols
Detailed experimental protocols are essential for the replication and extension of research

findings. The following outlines the general methodologies employed in the isolation and

characterization of Saccharocarcin A, as inferred from the available literature.[1][2][3]

Fermentation and Isolation
Producing Organism:Saccharothrix aerocolonigenes subsp. antibiotica SCC 1886.[2][3]

Fermentation: Peak production of the saccharocarcins was achieved after 95 hours of

fermentation in a starch-rich medium.[3]

Isolation: The compounds were isolated from the fermentation broth by solvent extraction.[3]

Purification: Purification was accomplished using High-Performance Liquid Chromatography

(HPLC).[3]

A logical workflow for the isolation and purification process is depicted in the following diagram:
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Figure 1. General workflow for the isolation of Saccharocarcin A.

Structure Elucidation
NMR Spectroscopy: 1D (1H and 13C) and 2D (e.g., COSY, HMQC, HMBC) NMR spectra

were recorded to determine the chemical structure.

Mass Spectrometry: Fast Atom Bombardment Mass Spectrometry (FAB-MS) was used to

determine the molecular weight and fragmentation pattern.[1]

Chemical Degradation: Chemical degradation studies were performed to confirm the

structure of various subunits of the molecule.[1]

Signaling Pathways
The search results did not provide specific information on the signaling pathways affected by

Saccharocarcin A. Research into the effects of this compound on cellular signaling,

particularly in the context of its antibacterial activity or any potential anticancer properties,

represents a promising area for future investigation.
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A hypothetical signaling pathway that could be investigated based on the activity of other

natural products is presented below. This is for illustrative purposes only and is not based on

experimental data for Saccharocarcin A.

Saccharocarcin A Bacterial Target
(e.g., Cell Wall Synthesis Enzyme)

Cell Wall
Biosynthesis Pathway Bacterial Cell Lysis

Click to download full resolution via product page

Figure 2. Hypothetical mechanism of action for Saccharocarcin A.

Conclusion
Saccharocarcin A is a structurally complex and biologically active natural product with

potential for further development as an antibacterial agent. This guide has summarized the

currently available information on its chemical structure, physicochemical properties, and

biological activity. The detailed spectroscopic data, once fully accessible, will continue to be a

cornerstone for any future synthetic or medicinal chemistry efforts. Further research is

warranted to fully elucidate its mechanism of action and to explore its potential effects on

various cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Saccharocarcin A:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568129#saccharocarcin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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